Cas no 1378818-05-3 (Pyrimidine, 4-chloro-2-ethenyl-)

• Product Name: Pyrimidine, 4-chloro-2-ethenyl-
• CAS No: 1378818-05-3
• MF: C₆H₅ClN₂
• MW: 140.570299863815
• CID: 5061170
• PubChem ID: 59767749
• Update Time: 2025-07-19

Pyrimidine, 4-chloro-2-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-2-ethenyl-
• 4-CHLORO-2-VINYLPYRIMIDINE
• 1378818-05-3
• 4-chloro-2-ethenylpyrimidine
• SCHEMBL8270697
• WLZ2841
• CS-0145652

• Inchi： 1S/C6H5ClN2/c1-2-6-8-4-3-5(7)9-6/h2-4H,1H2
• InChI Key： FNWCYMQLBUDFMP-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(C=C)=N1

Computed Properties

• Exact Mass: 140.0141259g/mol
• Monoisotopic Mass: 140.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8

Additional information on Pyrimidine, 4-chloro-2-ethenyl-

Pyrimidine, 4-chloro-2-ethenyl- (CAS No. 1378818-05-3): A Comprehensive Overview of Its Applications and Recent Research Findings

Pyrimidine, 4-chloro-2-ethenyl- (CAS No. 1378818-05-3) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This heterocyclic aromatic compound has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The presence of both a chloro substituent and an ethenyl group makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure, consisting of a pyrimidine core with functional groups at specific positions, contributes to its reactivity and utility in medicinal chemistry. Pyrimidine derivatives are well-known for their role in nucleic acid metabolism and have been extensively studied for their potential therapeutic effects. The 4-chloro-2-ethenyl substitution pattern enhances the compound's ability to participate in various chemical reactions, making it a crucial building block for the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from pyrimidine scaffolds. The CAS No. 1378818-05-3 identifier ensures precise identification and traceability of this compound in research and industrial settings. One of the most promising applications of Pyrimidine, 4-chloro-2-ethenyl-, is in the synthesis of antiviral and anticancer agents. Its structural features allow for easy modifications that can enhance binding affinity to biological targets, thereby improving drug efficacy.

Recent studies have highlighted the compound's role in developing inhibitors targeting viral proteases and kinases. For instance, researchers have explored its potential as a precursor in creating molecules that disrupt viral replication cycles. The chloro group on the pyrimidine ring facilitates nucleophilic substitution reactions, enabling the introduction of additional functional groups that can fine-tune pharmacological properties. This adaptability makes Pyrimidine, 4-chloro-2-ethenyl-, an indispensable tool in medicinal chemistry laboratories.

Moreover, the ethenyl side chain provides a site for further chemical modifications, such as oxidation or reduction reactions, which can lead to the discovery of new drug candidates with improved pharmacokinetic profiles. The compound's ability to undergo cross-coupling reactions, such as Suzuki or Heck couplings, further expands its synthetic utility. These reactions are pivotal in constructing complex organic molecules with high precision, which is essential for developing next-generation pharmaceuticals.

The field of computational chemistry has also played a significant role in understanding the behavior of Pyrimidine, 4-chloro-2-ethenyl-. Advanced modeling techniques have allowed researchers to predict how this compound interacts with biological targets at the molecular level. This knowledge has been instrumental in designing more effective drugs with reduced side effects. By leveraging computational methods, scientists can optimize synthetic routes and predict the outcomes of chemical modifications before conducting expensive laboratory experiments.

In addition to its pharmaceutical applications, Pyrimidine, 4-chloro-2-ethenyl-, has shown promise in materials science. Its unique electronic properties make it a candidate for developing organic semiconductors and light-emitting diodes (OLEDs). These materials are crucial for creating advanced display technologies and energy-efficient lighting solutions. The compound's ability to absorb and emit light across different wavelengths has been exploited in designing novel optoelectronic devices.

The synthesis of Pyrimidine, 4-chloro-2-ethenyl-, involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Industrial-scale production often employs catalytic methods to enhance efficiency while minimizing environmental impact. Green chemistry principles have been increasingly adopted in these processes, ensuring that the synthesis of this compound is sustainable and environmentally friendly.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for the development and approval of new pharmaceuticals derived from compounds like Pyrimidine, 4-chloro-2-ethenyl-. Compliance with these regulations is essential for ensuring safety and efficacy before any new drug can reach the market. Researchers must conduct thorough preclinical studies to demonstrate the compound's potential benefits outweigh any risks.

The future prospects of Pyrimidine, 4-chloro-2-ethenyl-, are promising as advancements continue to be made in synthetic chemistry and drug discovery technologies. Innovations in biocatalysis and flow chemistry may further streamline its production process, making it more accessible for research purposes. Additionally, collaborations between academia and industry are expected to yield novel applications for this versatile compound.

In conclusion, Pyrimidine, 4-chloro-2-ethenyl-(CAS No. 1378818-05-3) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and beyond. Its unique structural features make it a valuable intermediate in synthesizing bioactive molecules with therapeutic potential. As research progresses, we can anticipate even more innovative applications emerging from this remarkable compound.